Cas no 75230-49-8 (N-(1-(4-fluorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide)

N-(1-(4-fluorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide is a sulfonohydrazide derivative characterized by its fluorophenyl and tolyl functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate in the preparation of biologically active molecules. The presence of the 4-fluorophenyl moiety enhances its reactivity in nucleophilic and electrophilic substitution reactions, while the tosyl hydrazide group offers stability and facilitates further functionalization. Its well-defined structure and purity make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound's synthetic utility and structural features underscore its value in advanced chemical research.

N-(1-(4-fluorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide structure

75230-49-8 structure

Product Name:N-(1-(4-fluorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide

CAS No:75230-49-8

MF:C₁₃H₁₃FN₂O₂S

MW:280.317925214767

MDL:MFCD01353344

CID:4656004

PubChem ID:102581248

Update Time:2025-08-04

N-(1-(4-fluorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

- N-(1-(4-fluorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide
- N'-(4-Fluorophenyl)-4-methylbenzenesulfonohydrazide
- D86577
- N'-(4-Fluorophenyl)-p-toluenesulfonic acid hydrazide
- N'-(4-fluorophenyl)-4-methylbenzene-1-sulfonohydrazide
- 75230-49-8
- AKOS037646984
- AS-71809
- 934977-51-2
- MDL： MFCD01353344
- Inchi： 1S/C13H13FN2O2S/c1-10-2-8-13(9-3-10)19(17,18)16-15-12-6-4-11(14)5-7-12/h2-9,15-16H,1H3
- InChI Key： XYPJBSOFSORYJQ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(NNC1C=CC(=CC=1)F)(=O)=O

Computed Properties

Exact Mass: 280.06817700g/mol
Monoisotopic Mass: 280.06817700g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 367
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 66.6

N-(1-(4-fluorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide Pricemore >>

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